Cas no 31431-30-8 ((4-Amino-3-nitrophenyl)-(2-thienyl)methanon)

(4-Amino-3-nitrophenyl)-(2-thienyl)methanone is a nitro-substituted aromatic ketone derivative featuring both amino and thienyl functional groups. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, serving as a key intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and functional materials. The presence of electron-donating (amino) and electron-withdrawing (nitro) groups on the phenyl ring enhances its utility in electrophilic and nucleophilic substitution reactions. The thienyl moiety further expands its applicability in conjugated systems and coordination chemistry. Its well-defined structure and stability under controlled conditions make it suitable for research applications requiring precise molecular design. Proper handling is advised due to potential sensitivity to light and moisture.

(4-Amino-3-nitrophenyl)-(2-thienyl)methanon structure

31431-30-8 structure

Product Name:(4-Amino-3-nitrophenyl)-(2-thienyl)methanon

CAS No:31431-30-8

MF:C₁₁H₈N₂O₃S

MW:248.257821083069

CID:317661

PubChem ID:2832020

Update Time:2025-10-29

(4-Amino-3-nitrophenyl)-(2-thienyl)methanon Chemical and Physical Properties

Names and Identifiers

- Methanone,(4-amino-3-nitrophenyl)-2-thienyl-
- (4-Amino-3-nitrophenyl)-(2-thienyl)methanon
- (4-AMINO-3-NITROPHENYL)-(2-THIENYL)METHANONE
- 4-amino-3-nitrophenyl 2-thienyl ketone
- CS-0333105
- NS00029096
- AKOS000538791
- CHEMBL1429695
- (4-amino-3-nitrophenyl)(thiophen-2-yl)methanone
- 2-NITRO-4-(THIOPHENE-2-CARBONYL)ANILINE
- EINECS 250-634-9
- AB00074897-01
- NCGC00245065-01
- 31431-30-8
- (4-amino-3-nitrophenyl)-thiophen-2-ylmethanone
- J-018423
- Cambridge id 5175354
- P8RUP852UG
- SMR000282666
- CBDivE_004830
- Oprea1_507932
- Methanone, (4-amino-3-nitrophenyl)-2-thienyl-
- UNII-P8RUP852UG
- DTXSID00185361
- MLS000712899
- FT-0661957
- SCHEMBL11261608
- 2-(4-Amino-3-nitrobenzoyl)thiophene
- HMS2698B10
- Inchi： 1S/C11H8N2O3S/c12-8-4-3-7(6-9(8)13(15)16)11(14)10-2-1-5-17-10/h1-6H,12H2
- InChI Key： JYEFXNUTHWKKGY-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(C1C=CC(=C(C=1)[N+](=O)[O-])N)=O

Computed Properties

Exact Mass: 248.02600
Monoisotopic Mass: 248.025563
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 117
XLogP3: 3

Experimental Properties

Density: 1.45
Melting Point: 170-171°C
Boiling Point: 469.6°C at 760 mmHg
Flash Point: 237.8°C
Refractive Index: 1.687
PSA: 117.15000
LogP: 3.57390

(4-Amino-3-nitrophenyl)-(2-thienyl)methanon Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A618425-500mg	(4-Amino-3-nitrophenyl)-(2-thienyl)methanon	31431-30-8		500mg	$ 110.00	2023-04-19
TRC	A618425-1g	(4-Amino-3-nitrophenyl)-(2-thienyl)methanon	31431-30-8		1g	$ 178.00	2023-04-19
TRC	A618425-2g	(4-Amino-3-nitrophenyl)-(2-thienyl)methanon	31431-30-8		2g	$ 345.00	2023-04-19
TRC	A618425-5g	(4-Amino-3-nitrophenyl)-(2-thienyl)methanon	31431-30-8		5g	$ 821.00	2023-04-19
TRC	A618425-10g	(4-Amino-3-nitrophenyl)-(2-thienyl)methanon	31431-30-8		10g	$ 1435.00	2023-04-19
A2B Chem LLC	AF71634-1g	2-(4-amino-3-nitrobenzoyl)thiophene	31431-30-8		1g	$625.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1403775-500mg	(4-Amino-3-nitrophenyl)(thiophen-2-yl)methanone	31431-30-8	98%	500mg	￥1228.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1403775-1g	(4-Amino-3-nitrophenyl)(thiophen-2-yl)methanone	31431-30-8	98%	1g	￥1671.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1403775-2g	(4-Amino-3-nitrophenyl)(thiophen-2-yl)methanone	31431-30-8	98%	2g	￥4032.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1403775-5g	(4-Amino-3-nitrophenyl)(thiophen-2-yl)methanone	31431-30-8	98%	5g	￥9639.00	2024-08-02